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Compound of Interest

Compound Name: ML347

Cat. No.: B15544788

{ Get Quote

For researchers and scientists in the field of drug development, ensuring the safe handling and
disposal of chemical compounds is paramount. This document provides a comprehensive,
step-by-step guide to the proper disposal procedures for ML347, a potent and selective ALK1
and ALK2 inhibitor. Adherence to these protocols is crucial for laboratory safety and

environmental protection.

Chemical and Physical Properties of ML347

A thorough understanding of the properties of ML347 is the first step toward safe handling and
disposal. Key gquantitative data are summarized in the table below for easy reference.

Property Value References
Synonyms LDN 193719 [11[2]
Molecular Formula C22H16N40 [2][3]
Molecular Weight 352.39 g/mol [3]
IC50 Values ALK1: 46 nM, ALK2: 32 nM
Solubility Soluble to 20 mM in DMSO
Storage Store at +4°C
CAS Number 1062368-49-3
Hazard Assessment
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Safety Data Sheets (SDS) for ML347 present some conflicting information regarding its hazard
classification. While one source indicates it is not a hazardous substance, another classifies it
with the following hazards:

o Acute oral toxicity (Category 4)
e Severe skin corrosion and eye damage (Category 1)
» Respiratory and skin sensitization (Category 1)

Given these potential hazards, it is imperative to handle ML347 as a hazardous chemical. It is
also noted as being combustible.

Step-by-Step Disposal Protocol

The following procedures are based on general best practices for chemical waste disposal and
should be adapted to comply with all applicable local, regional, and national regulations.

1. Personal Protective Equipment (PPE): Before handling ML347, ensure you are wearing
appropriate PPE:

o Safety goggles

o Chemical-resistant gloves
e Lab coat

2. Waste Collection:

o Solid Waste:

o Collect any solid ML347 waste, including contaminated consumables (e.g., weighing
paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical and have a
secure lid.

e Liquid Waste:
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o Solutions containing ML347 should be collected in a labeled, sealed, and chemical-
resistant waste container.

o Do not mix with other incompatible waste streams.

o Empty Containers:

o Empty containers that held ML347 should be triple-rinsed with a suitable solvent (e.g.,
DMSO followed by ethanol or water).

o The rinsate must be collected and disposed of as hazardous liquid waste. After triple-
rinsing, the container can be disposed of according to your institution's guidelines for
decontaminated labware.

3. Spill Management: In the event of a spill, follow these steps:
o Evacuate and restrict access to the affected area.

» Wearing appropriate PPE, absorb the spill with an inert material such as dry sand, earth, or a
commercial chemical absorbent.

o Carefully collect the absorbed material and place it into a sealed, labeled hazardous waste
container.

o Clean the spill area thoroughly.
4. Final Disposal:

 All collected ML347 waste must be disposed of through your institution's designated
hazardous waste management program.

e Do not pour ML347 down the drain. Many specialized research chemicals are not intended
for sewer disposal.

o Ensure all waste containers are properly labeled with the chemical name and associated
hazards.

Mechanism of Action: Signaling Pathway
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ML347 functions as a selective inhibitor of ALK1 and ALK2, which in turn blocks the
phosphorylation of Smad1/5 by TGF-B1. The diagram below illustrates this signaling pathway.
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Click to download full resolution via product page

Caption: ML347 inhibits ALK1/ALK2, blocking TGF-B1-mediated Smad1/5 phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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